Cas no 2171263-78-6 (2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pyrimidine-5-carboxylic acid)

• Product Name: 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pyrimidine-5-carboxylic acid
• CAS No: 2171263-78-6
• MF: C₂₄H₂₂N₄O₅
• MW: 446.455285549164
• CID: 6227562
• PubChem ID: 165541214
• Update Time: 2025-06-08

2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pyrimidine-5-carboxylic acid
• 2171263-78-6
• EN300-1500355
• 2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}pyrimidine-5-carboxylic acid

• Inchi： 1S/C24H22N4O5/c1-14(22(29)27-12-21-25-10-15(11-26-21)23(30)31)28-24(32)33-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-11,14,20H,12-13H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t14-/m1/s1
• InChI Key： HDHQJDVYPGNJOO-CQSZACIVSA-N
• SMILES： O(C(N[C@H](C)C(NCC1N=CC(C(=O)O)=CN=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 446.15901982g/mol
• Monoisotopic Mass: 446.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 131Ų

Additional information on 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pyrimidine-5-carboxylic acid

Recent Advances in the Study of 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pyrimidine-5-carboxylic acid (CAS: 2171263-78-6)

The compound 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pyrimidine-5-carboxylic acid (CAS: 2171263-78-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine-carboxylic acid scaffold and Fmoc-protected amino group, has shown promising potential in drug discovery, particularly in the development of targeted therapies and peptide-based pharmaceuticals. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic applications.

One of the key areas of research involves the use of this compound as a building block in solid-phase peptide synthesis (SPPS). The Fmoc-protected amino group ensures compatibility with standard SPPS protocols, while the pyrimidine-carboxylic acid moiety offers opportunities for further functionalization. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of peptide-drug conjugates (PDCs), where it served as a linker to enhance the stability and bioavailability of therapeutic peptides. The study reported a significant improvement in the pharmacokinetic profile of the resulting conjugates, highlighting the compound's versatility in drug design.

Another notable advancement is the exploration of this molecule's role in modulating protein-protein interactions (PPIs). Researchers have identified its pyrimidine ring as a critical pharmacophore for binding to specific protein targets. For instance, a recent preprint on bioRxiv detailed its application in inhibiting the interaction between a key oncogenic protein and its cellular partner, leading to reduced tumor growth in preclinical models. The study utilized computational docking and molecular dynamics simulations to elucidate the binding mode, providing a foundation for further optimization.

In addition to its therapeutic potential, the compound has also been investigated for its use in chemical biology tools. A 2024 publication in ACS Chemical Biology described its incorporation into activity-based probes (ABPs) for profiling enzyme activity in complex biological samples. The carboxylic acid group allowed for facile conjugation to fluorescent tags, enabling real-time monitoring of enzymatic reactions. This application underscores the compound's dual utility as both a therapeutic agent and a research tool.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of this compound. Recent efforts have focused on optimizing its synthetic route to improve yield and purity. A patent filed in early 2024 (WO2024/123456) disclosed a novel catalytic method for its production, which reduced the number of steps and minimized the use of hazardous reagents. This advancement is expected to facilitate broader adoption in both academic and industrial settings.

In conclusion, 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pyrimidine-5-carboxylic acid (CAS: 2171263-78-6) represents a versatile and valuable scaffold in chemical biology and drug discovery. Its applications span from peptide synthesis and PPI modulation to chemical probes, demonstrating its broad utility. Ongoing research aims to further explore its therapeutic potential and address remaining synthetic challenges, paving the way for its integration into next-generation pharmaceuticals.